N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide

• CAS No.: 4425-84-7
• Molecular Formula: C24H23N3O6
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-[1,3-benzodioxol-5-yl-(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C24H23N3O6/c28-23-17(12-18(27(30)31)16-7-4-10-25-22(16)23)21(26-24(29)14-5-2-1-3-6-14)15-8-9-19-20(11-15)33-13-32-19/h4,7-12,14,21,28H,1-3,5-6,13H2,(H,26,29)
• InChI Key: PUGAGAUHTRRUHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC(C2=CC3=C(C=C2)OCO3)C4=CC(=C5C=CC=NC5=C4O)[N+](=O)[O-]

Description

N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide is a complex organic compound with the molecular formula C24H23N3O6. This compound features a benzodioxole ring, a hydroxy-nitroquinoline moiety, and a cyclohexanecarboxamide group, making it a unique and multifaceted molecule .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide typically involves multiple steps, starting with the preparation of the benzodioxole and quinoline intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Common reagents used in these reactions include various acids, bases, and solvents to facilitate the coupling and purification processes .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity while minimizing the production time and cost. The use of advanced purification techniques such as chromatography and crystallization is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzodioxole and quinoline rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions typically involve controlled temperatures, pH levels, and solvent environments to ensure the desired transformations .

Major Products

The major products formed from these reactions include various substituted benzodioxole and quinoline derivatives, which can be further utilized in different chemical and pharmaceutical applications .

Scientific Research Applications

N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide involves its interaction with specific molecular targets and pathways. The compound’s hydroxy and nitro groups play crucial roles in its binding affinity and reactivity with biological molecules. These interactions can lead to the modulation of enzymatic activities and cellular processes, contributing to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

2-[(2H-1,3-Benzodioxol-5-yl)(hydroxy)methylidene]aminoacetic acid: Shares the benzodioxole moiety but differs in its overall structure and functional groups.

1-(1,3-Benzodioxol-5-yl)-2-(ethylamino)butan-1-one (Eutylone): A synthetic cathinone with structural similarities but different pharmacological properties.

Uniqueness

N-[(2H-1,3-Benzodioxol-5-yl)(8-hydroxy-5-nitroquinolin-7-yl)methyl]cyclohexanecarboxamide stands out due to its unique combination of functional groups and structural features. This uniqueness contributes to its diverse range of applications and potential therapeutic benefits .